Cas no 2171604-26-3 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylazepane-2-carboxylic acid)

• Product Name: 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylazepane-2-carboxylic acid
• CAS No: 2171604-26-3
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 6385795
• PubChem ID: 165580694
• Update Time: 2025-09-28

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylazepane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylazepane-2-carboxylic acid
• 2171604-26-3
• EN300-1532575
• 1-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutanecarbonyl]azepane-2-carboxylic acid
• 2171304-63-3
• EN300-1531977
• 2171299-12-8
• 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutanecarbonyl]azepane-2-carboxylic acid
• 1-[(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutanecarbonyl]azepane-2-carboxylic acid
• EN300-1532708

• Inchi： 1S/C27H30N2O5/c30-25(29-13-7-1-2-12-24(29)26(31)32)17-14-18(15-17)28-27(33)34-16-23-21-10-5-3-8-19(21)20-9-4-6-11-22(20)23/h3-6,8-11,17-18,23-24H,1-2,7,12-16H2,(H,28,33)(H,31,32)
• InChI Key： OETWELDDSMJSNV-UHFFFAOYSA-N
• SMILES： O=C(C1CC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCCCC1C(=O)O

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 744
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylazepane-2-carboxylic acid

Introduction to 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylazepane-2-carboxylic acid (CAS No. 2171604-26-3)

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylazepane-2-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2171604-26-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclobutane ring, an azepane moiety, and a fluorinated aromatic group. The presence of these structural elements not only contributes to the compound's unique chemical properties but also opens up a wide array of potential applications in drug discovery and development.

The structural complexity of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylazepane-2-carboxylic acid makes it a promising candidate for further investigation in various therapeutic areas. The fluororene substituent, specifically the (9H-fluoren-9-yl)methoxycarbonyl group, is known for its ability to enhance metabolic stability and binding affinity, which are critical factors in the design of novel pharmaceuticals. Additionally, the cyclobutane ring and azepane core provide rigidity to the molecule, which can be advantageous in optimizing interactions with biological targets.

In recent years, there has been a growing interest in the development of molecules that incorporate fluorinated aromatic rings due to their favorable pharmacokinetic properties. The fluororene moiety in this compound is particularly noteworthy, as it has been extensively studied for its potential in enhancing drug bioavailability and reducing degradation. This has led to numerous research efforts aimed at synthesizing derivatives of fluororene-based compounds that exhibit improved pharmacological profiles.

The cyclobutanecarbonyl and azepane components of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylazepane-2-carboxylic acid contribute to its unique physicochemical properties. The cyclobutane ring introduces steric hindrance, which can influence the compound's solubility and permeability across biological membranes. On the other hand, the azepane scaffold is known for its ability to mimic natural amino acids, making it a valuable component in designing peptidomimetics that can interact with biological receptors with high specificity.

One of the most compelling aspects of this compound is its potential as a building block for more complex pharmacophores. The combination of the fluororene, cyclobutane, and azepane moieties allows for diverse chemical modifications, enabling researchers to tailor the molecule's properties for specific therapeutic applications. For instance, the methoxycarbonyl group can be used as a protecting group during synthetic procedures, while the amino function provides a site for further derivatization.

Recent advancements in computational chemistry have facilitated the rapid design and optimization of molecules like 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylazepane-2-carboxylic acid. Molecular modeling studies have shown that this compound can exhibit strong binding interactions with various biological targets, including enzymes and receptors involved in critical metabolic pathways. These findings suggest that it may have applications in treating conditions such as cancer, inflammation, and neurodegenerative diseases.

The synthesis of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylazepane-2-carboxylic acid involves multiple steps that require precise control over reaction conditions. The introduction of the fluororene substituent necessitates careful selection of reagents and catalysts to ensure high yield and purity. Similarly, the installation of the cyclobutane and azepane moieties requires expertise in organic synthesis techniques such as cyclization reactions and ring-forming processes.

In conclusion, 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylazepane-2-carboxylic acid (CAS No. 2171604-26-3) represents a significant advancement in pharmaceutical chemistry. Its complex structure and versatile functional groups make it an attractive candidate for further research into novel therapeutic agents. As our understanding of molecular interactions continues to evolve, compounds like this one are poised to play a crucial role in addressing some of the most challenging medical conditions faced today.